Cas no 23730-24-7 (Benzenesulfinic acid,4-methyl-, cyclohexyl ester)

Benzenesulfinic acid,4-methyl-, cyclohexyl ester Properties

Names and Identifiers

• Benzenesulfinic acid,4-methyl-, cyclohexyl ester
• cyclohexyl 4-methylbenzenesulfinate
• AC1L6B17
• AC1Q6YPO
• AG-J-41591
• AR-1I3084
• CTK4F2127
• cyclohexyl p-toluenesulfinate
• cyclohexyl p-toluenesulfonate
• cyclohexyl p-toluensulfonate
• NSC150800
• p-Toluolsulfinsaeure-cyclohexylester
• SCHEMBL19380327
• NSC-150800
• 23730-24-7
• DTXSID60302390
• +Expand

• InChIKey： VKFPIMGZISHRBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O2S/c1-11-7-9-13(10-8-11)16(14)15-12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3
• SMILES： CC1C=CC(S(OC2CCCCC2)=O)=CC=1

Computed Properties

• Exact Mass: 238.10284
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 238.103
• Heavy Atom Count: 16
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• LogP: 4.23260
• PSA: 26.3
• Refractive Index: 1.58
• Boiling Point: 366.9°C at 760 mmHg
• Flash Point: 175.7°C
• Density: 1.17